In-depth Technical Guide: Biological Activity and Cellular Targets of ZINC08792229
In-depth Technical Guide: Biological Activity and Cellular Targets of ZINC08792229
Disclaimer: Extensive searches of publicly available scientific databases and literature have yielded no specific biological activity or cellular target information for the compound ZINC08792229. The ZINC database is a repository of commercially available compounds for virtual screening, and the presence of a compound in this database does not imply any known biological function.
To fulfill the structural and content requirements of the user request, this guide will use the well-characterized zinc-binding fluorescent probe, Zinquin , as an illustrative example. All data, protocols, and diagrams presented below pertain to Zinquin and are intended to serve as a template for the requested in-depth technical guide.
Executive Summary
Zinquin is a cell-permeable, fluorescent sensor used for the detection of intracellular labile zinc (Zn²⁺). Its mechanism of action involves binding to Zn²⁺, which results in a significant increase in its fluorescence emission. This property allows for the visualization and quantification of changes in intracellular zinc concentrations. While primarily a detection tool, its interaction with cellular zinc pools has implications for understanding zinc homeostasis and signaling. This document provides a comprehensive overview of Zinquin's biological interactions, quantitative characteristics, and the experimental methodologies used to study its effects.
Biological Activity and Cellular Targets
The primary biological activity of Zinquin is its selective binding to intracellular labile zinc ions. It is not a therapeutic agent but rather a chemical probe.
Mechanism of Action: Zinquin ethyl ester is a membrane-permeant derivative that can cross the cell membrane. Once inside the cell, intracellular esterases cleave the ethyl ester group, converting it to the membrane-impermeant Zinquin free acid.[1] This charged form is trapped within the cell. In the presence of labile zinc, Zinquin forms a fluorescent complex, allowing for the detection of Zn²⁺ pools.[1][2]
Cellular Targets: The direct cellular target of Zinquin is labile intracellular Zn²⁺. However, studies have shown that Zinquin can also interact with zinc that is loosely bound to proteins, forming ternary complexes (Zinquin-Zn-protein).[3][4] This suggests that Zinquin may not exclusively probe the "free" zinc pool but can also perturb and report on the status of the cellular zinc proteome.[3][4] Zinquin fluorescence has been observed in various cellular compartments, including the cytoplasm and perinuclear vesicles, but it is largely excluded from the nucleus.[5]
Quantitative Data
Quantitative data for Zinquin primarily relates to its spectral properties and its affinity for zinc.
| Parameter | Value | Conditions | Reference |
| Excitation Wavelength (λex) | 368 nm | In the presence of Zn²⁺ | [6] |
| Emission Wavelength (λem) | 490 nm | In the presence of Zn²⁺ | [6] |
| Dissociation Constant (Kd) | 620 nM | For Zn²⁺ binding | [7] |
Experimental Protocols
Cellular Staining with Zinquin for Fluorescence Microscopy
This protocol describes the general procedure for staining cultured cells with Zinquin to visualize intracellular labile zinc.
Materials:
-
Zinquin ethyl ester stock solution (10 mM in DMSO)
-
Phosphate-buffered saline (PBS)
-
Cell culture medium
-
Cultured cells on coverslips or in imaging dishes
Procedure:
-
Prepare a working solution of Zinquin ethyl ester in cell culture medium or PBS to a final concentration of 5-40 µM. The optimal concentration should be determined empirically for each cell type.
-
Remove the culture medium from the cells and wash once with PBS.
-
Add the Zinquin working solution to the cells and incubate for 15-30 minutes at 37°C.[8]
-
After incubation, remove the Zinquin solution and wash the cells twice with PBS to remove any extracellular dye.[8]
-
Add fresh PBS or culture medium to the cells.
-
The cells are now ready for imaging using a fluorescence microscope with appropriate filters for UV excitation and blue emission.
Flow Cytometry Analysis of Intracellular Zinc with Zinquin
This protocol outlines the use of Zinquin for the quantitative analysis of intracellular zinc levels in a cell population using flow cytometry.
Materials:
-
Zinquin ethyl ester stock solution (10 mM in DMSO)
-
Cell suspension
-
PBS
-
Flow cytometer with UV excitation capabilities
Procedure:
-
Harvest and wash the cells, then resuspend them in PBS or culture medium at a concentration of 1 x 10⁶ cells/mL.
-
Add Zinquin ethyl ester to the cell suspension to a final concentration of 10 µM.
-
Incubate the cells for 30 minutes at 37°C.
-
Wash the cells three times with PBS to remove excess dye.
-
Resuspend the cells in PBS for flow cytometric analysis.
-
Analyze the cells on a flow cytometer using a UV laser for excitation and a filter appropriate for blue fluorescence detection (e.g., 515/30 nm).[8]
Signaling Pathways and Workflows
While Zinquin is not known to directly activate or inhibit specific signaling pathways, it is a valuable tool for studying the role of zinc in cellular signaling. Changes in intracellular zinc, which can be detected by Zinquin, are known to influence various pathways, including those involved in apoptosis, oxidative stress, and neurotransmission.
Experimental Workflow for Investigating Zinc Dynamics
The following diagram illustrates a typical experimental workflow for using Zinquin to study changes in intracellular zinc in response to a stimulus.
Conceptual Signaling Pathway of Zinquin Action
The following diagram illustrates the mechanism of action of Zinquin within a cell and its interaction with labile zinc pools.
References
- 1. biotium.com [biotium.com]
- 2. Fluorescent detection of Zn(2+)-rich vesicles with Zinquin: mechanism of action in lipid environments - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Zinc Chemical Biology: The Pursuit of the Intracellular Targets of Zinquin [minds.wisconsin.edu]
- 4. scispace.com [scispace.com]
- 5. Zinquin identifies subcellular compartmentalization of zinc in cortical neurons. Relation to the trafficking of zinc and the mitochondrial compartment - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. biotium.com [biotium.com]
- 7. royalsocietypublishing.org [royalsocietypublishing.org]
- 8. docs.aatbio.com [docs.aatbio.com]
